Regulation of cytochrome P450 activity by physicochemical methods
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n10ABEH000501
Abstract
Physicochemical factors influencing the catalytic activities of hemoproteins (of cytochrome P450, in particular) that find use in biosensors and bioreactors are considered. The authors' data on the preparation of semisynthetic hemoproteins based on cytochrome P450 2B4 and NADPH-dependent cytochrome P450 reductase are presented. The use of alternative electron sources (electrochemical reduction and photoreduction) for the redox cycle of hemoproteins is discussed. The effects of temperature, pressure, chemical modification of proteins and organic solvents on the efficiency of hemoprotein- catalysed enzymic reactions are analysed. The bibliography includes 86 references.
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